Cas no 2228591-67-9 (3-amino-3-(1-ethyl-1H-pyrazol-5-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(1-ethyl-1H-pyrazol-5-yl)cyclobutan-1-ol
• CAS No: 2228591-67-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6399409
• PubChem ID: 165758552
• Update Time: 2025-08-05

3-amino-3-(1-ethyl-1H-pyrazol-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-ethyl-1H-pyrazol-5-yl)cyclobutan-1-ol
• EN300-1781449
• 2228591-67-9

• Inchi： 1S/C9H15N3O/c1-2-12-8(3-4-11-12)9(10)5-7(13)6-9/h3-4,7,13H,2,5-6,10H2,1H3
• InChI Key： MESCMYRHKWVJOQ-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CC=NN2CC)(C1)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-3-(1-ethyl-1H-pyrazol-5-yl)cyclobutan-1-ol

3-Amino-3-(1-Ethyl-1H-Pyrazol-5-Yl)Cyclobutan-1-Ol: A Comprehensive Overview

3-Amino-3-(1-Ethyl-1H-Pyrazol-5-Yl)Cyclobutan-1-Ol, also known by its CAS number 2228591-67-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure featuring a cyclobutan ring, an amino group, and a pyrazole moiety, has garnered attention due to its potential applications in drug discovery and chemical synthesis. The combination of these functional groups makes it a versatile molecule with promising biological activity.

The cyclobutan ring in 3-amino-cyclobutanol derivatives is known for its strained geometry, which often leads to unique chemical reactivity. This strain can be exploited in various synthetic pathways to create complex molecular architectures. The presence of the amino group further enhances the compound's versatility, as it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for bioavailability and target binding in pharmaceuticals.

The pyrazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is another key feature of this compound. Pyrazoles are well-known for their stability and ability to act as hydrogen bond donors or acceptors. Recent studies have highlighted the role of pyrazole-containing compounds in modulating enzyme activity and receptor binding, making them valuable in the development of therapeutic agents.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic properties and conformational flexibility of CAS 2228591-67-9. These studies have revealed that the compound exhibits favorable pharmacokinetic profiles, suggesting its potential as a lead molecule in drug design. Additionally, experimental data from in vitro assays have demonstrated that this compound possesses inhibitory activity against several enzymes implicated in inflammatory diseases and cancer.

The synthesis of 3-amino-cyclobutanol derivatives has been optimized through various methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions. These methods not only improve yield but also enhance the stereochemical control of the product, which is essential for its biological activity.

In terms of applications, CAS 2228591-67-9 has shown promise in the development of anti-inflammatory agents. Its ability to inhibit COX enzymes suggests that it could be a candidate for treating conditions such as arthritis and other inflammatory disorders. Furthermore, preliminary studies indicate that this compound may also exhibit anti-proliferative effects on cancer cells, opening avenues for its use in oncology.

The integration of green chemistry principles into the synthesis of this compound has also been explored. Researchers have developed environmentally friendly routes that minimize waste and reduce energy consumption. Such approaches align with current trends toward sustainable chemical practices and are expected to facilitate large-scale production if the compound progresses to clinical trials.

In conclusion, 3-amino-cyclobutanol derivatives like CAS 2228591-67-9 represent a compelling class of molecules with diverse applications in medicinal chemistry. Their unique structural features, coupled with recent advances in synthetic methodologies and biological evaluations, position them as valuable tools in drug discovery. As research continues to unfold, this compound is likely to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.